Cas no 76544-45-1 (tunicamycin A2 homolog)

• Product Name: tunicamycin A2 homolog
• CAS No: 76544-45-1
• MF: C₃₇H₆₀N₄O₁₆
• MW: 816.889512062073
• CID: 1785624
• PubChem ID: 13654743
• Update Time: 2025-04-21

tunicamycin A2 homolog Chemical and Physical Properties

Names and Identifiers

• tunicamycin A2 homolog
• (Z)-N-[2-[3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-6-[2-[5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]-2-hydroxyethyl]-4,5-dihydroxyoxan-3-yl]tetradec-2-enamide
• tunicamycin III
• 76544-45-1
• Tunicamycin A2 homolog, ~90% (HPLC)
• DTXSID70746741

• Inchi： 1S/C37H60N4O16/c1-3-4-5-6-7-8-9-10-11-12-13-14-23(45)39-26-30(50)27(47)21(54-36(26)57-35-25(38-19(2)43)29(49)28(48)22(18-42)55-35)17-20(44)33-31(51)32(52)34(56-33)41-16-15-24(46)40-37(41)53/h13-16,20-22,25-36,42,44,47-52H,3-12,17-18H2,1-2H3,(H,38,43)(H,39,45)(H,40,46,53)/b14-13-
• InChI Key： MMDMXWRRAOLMDC-YPKPFQOOSA-N
• SMILES： CCCCCCCCCCC/C=C\C(NC1C(O)C(O)C(CC(C2C(O)C(O)C(N3C(=O)NC(=O)C=C3)O2)O)OC1OC1C(NC(=O)C)C(O)C(O)C(CO)O1)=O

Computed Properties

• Exact Mass: 816.40043184g/mol
• Monoisotopic Mass: 816.40043184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 57
• Rotatable Bond Count: 20
• Complexity: 1390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 15
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 306Ų

tunicamycin A2 homolog Security Information

• Hazardous Material transportation number：UN 2811 6.1 / PGII
• Hazard Category Code： 26/27/28
• Safety Instruction： 22-36/37/39-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides